Cas no 448-60-2 (1,3,5-Tris(4-fluorophenyl)benzene)

• Product Name: 1,3,5-Tris(4-fluorophenyl)benzene
• CAS No: 448-60-2
• MF: C₂₄H₁₅F₃
• MW: 360.371116876602
• CID: 929682
• PubChem ID: 348151
• Update Time: 2025-08-02

1,3,5-Tris(4-fluorophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-tris(4-fluorophenyl)benzene
• 1,3,5-tris(4-florophenyl)benzene
• 1,3,5-tris(4'-fluorophenyl)benzene
• 1,3,5-tris-(4-fluorophenyl)benzene
• 1,3,5-tris-(4-fluoro-phenyl)-benzene
• 1,3,5-Tris-(4-fluor-phenyl)-benzol
• 1,3,5-tris(p-fluorophenyl)benzene
• AC1L88XD
• NSC407270
• 1,3,5-Tri(4-fluorophenyl)benzene
• 4,4''-Difluoro-5'-(4-fluorophenyl)-1,1':3',1''-terphenyl
• SCHEMBL19423241
• 448-60-2
• NSC-407270
• E79159
• 4'-FLUORO-3,5-BIS(4-FLUOROPHENYL)-1,1'-BIPHENYL
• YSZC2645
• C24H15F3
• CS-0168075
• BS-53248
• DTXSID80324630
• AKOS017344370
• 1,3,5-Tris(4-fluorophenyl)benzene

• Inchi： 1S/C24H15F3/c25-22-7-1-16(2-8-22)19-13-20(17-3-9-23(26)10-4-17)15-21(14-19)18-5-11-24(27)12-6-18/h1-15H
• InChI Key： VEFYJLJMXLVIOZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)F)C=C(C2C=CC(=CC=2)F)C=1

Computed Properties

• Exact Mass: 360.11265
• Monoisotopic Mass: 360.11258496 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 0
• Molecular Weight: 360.4

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 1,3,5-Tris(4-fluorophenyl)benzene

1,3,5-Tris(4-Fluorophenyl)Benzene: A Comprehensive Overview

1,3,5-Tris(4-fluorophenyl)benzene (CAS No. 448-60-2) is a highly symmetrical aromatic compound with a unique structure that has garnered significant attention in various fields of chemistry and materials science. This compound consists of a central benzene ring substituted with three identical 4-fluorophenyl groups at the 1, 3, and 5 positions. The fluorine atoms at the para positions of each phenyl group introduce electronic effects that significantly influence the compound's properties, making it a valuable material for research and industrial applications.

The synthesis of 1,3,5-tris(4-fluorophenyl)benzene typically involves multi-step reactions, often utilizing Friedel-Crafts alkylation or acylation followed by fluorination. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. The compound's high symmetry and electronic characteristics make it an ideal candidate for applications in organic electronics, such as in the development of novel semiconductors and optoelectronic devices.

One of the most notable applications of 1,3,5-tris(4-fluorophenyl)benzene is in the field of materials science. Researchers have explored its use as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them suitable for gas storage and catalysis. Recent studies have demonstrated that incorporating fluorine atoms into the COF structure enhances its electronic properties and thermal stability, opening new avenues for energy-related applications.

In addition to its role in materials science, 1,3,5-tris(4-fluorophenyl)benzene has shown promise in drug discovery. Its rigid structure and ability to form stable π-π interactions make it a potential candidate for designing molecular scaffolds in medicinal chemistry. Recent research has focused on modifying the compound to improve its bioavailability while retaining its pharmacological activity. These efforts have led to the development of derivatives with enhanced solubility and reduced toxicity.

The electronic properties of 1,3,5-tris(4-fluorophenyl)benzene are also being leveraged in organic photovoltaics (OPVs). The compound's ability to absorb visible light efficiently makes it a potential candidate for light-harvesting layers in solar cells. Collaborative studies between chemists and engineers have explored its integration into tandem solar cell architectures, aiming to achieve higher power conversion efficiencies.

From an environmental perspective, the synthesis and application of 1,3,5-tris(4-fluorophenyl)benzene are being optimized to minimize ecological impact. Green chemistry approaches are being adopted to develop more sustainable production methods. For instance, researchers are investigating the use of biodegradable solvents and renewable energy sources in the synthesis process.

In conclusion, 1,3,5-tris(4-fluorophenyl)benzene (CAS No. 448-60-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and electronic properties continue to drive innovative research efforts aimed at advancing materials science, drug discovery, and renewable energy technologies. As scientific understanding deepens and new applications emerge, this compound is poised to play an increasingly important role in shaping future technological advancements.